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Compound of Interest

Compound Name: Fmoc-D-Glu(OBzl)-OH

Cat. No.: B557676

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your laboratory environment are paramount. Proper handling and disposal of
chemical reagents like Fmoc-D-Glu(OBzl)-OH are critical components of responsible research.
This guide provides a comprehensive, step-by-step protocol for the safe disposal of Fmoc-D-
Glu(OBzl)-OH, ensuring compliance with safety standards and fostering a secure research
environment.

Immediate Safety and Handling Protocols

While Fmoc-D-Glu(OBzl)-OH is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is crucial to adhere to standard laboratory safety practices. The
toxicological properties of many research chemicals have not been fully investigated, and
caution is always advised.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or glasses.

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A standard laboratory coat is required to protect skin and clothing.

Respiratory Protection: If there is a risk of generating dust, particularly when handling the
powdered form, a dust mask or respirator is recommended. Work should be conducted in a
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well-ventilated area or a chemical fume hood.

Quantitative Data for Fmoc-D-Glu(OBzl)-OH

A clear understanding of the chemical and physical properties of Fmoc-D-Glu(OBzl)-OH is
fundamental to its safe handling and disposal.

Property Value

CAS Number 123639-61-2

Molecular Formula C27H25NOe

Molecular Weight 459.49 g/mol [1]
Appearance White to off-white powder
Melting Point 70 °C (decomposition)[1]

WGK 3 (Germany) - severely hazardous to
Water Hazard Class (WGK)
water[2]

Storage Class 11 - Combustible Solids[2]

Step-by-Step Disposal Protocol

The disposal of Fmoc-D-Glu(OBzl)-OH and any contaminated materials must be conducted in
accordance with all federal, state, and local environmental regulations. Under no
circumstances should this chemical or its solutions be disposed of down the drain or in regular
waste streams.

Experimental Protocol for Chemical Waste Segregation and Disposal:
o Waste Identification and Segregation:

o Solid Waste: Collect all unused or expired Fmoc-D-Glu(OBzl)-OH, contaminated weighing
paper, pipette tips, and gloves in a designated, sealed container labeled as "Hazardous
Chemical Waste." Avoid the creation of dust during collection.
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o Liquid Waste: Collect all solutions containing Fmoc-D-Glu(OBzl)-OH, as well as any
solvent rinses (e.g., from glassware), in a separate, clearly labeled, and sealed container
for liquid chemical waste. Do not mix with other waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department.

e Containerization:

o Select a container that is clean, dry, and chemically compatible with the waste. For solid
waste, a wide-mouthed plastic or glass container with a secure lid is appropriate. For liquid
waste, use a sealable bottle designed for chemical waste.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Fmoc-D-Glu(OBzl)-OH."

o Include the approximate quantity of the waste and the date of accumulation.
o Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area within the laboratory.

o Ensure the storage area is away from incompatible materials.
» Final Disposal:

o Arrange for the disposal of the waste through your institution's EHS department or a
licensed chemical waste disposal service.

o Follow all institutional procedures for scheduling a chemical waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Fmoc-D-
Glu(OBzl)-OH waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Fmoc-D-Glu(OBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Fmoc-Glu(OBzl)-OH Novabiochem 123639-61-2 [merckmillipore.com]
e 2. Fmoc-Glu(OBzl)-OH Novabiochem 123639-61-2 [sigmaaldrich.com]

« To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Fmoc-D-
Glu(OBzl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557676#fmoc-d-glu-obzl-oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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